Cas no 1314398-32-7 (2,2-Difluoro-3-(morpholin-4-yl)propan-1-ol)

• Product Name: 2,2-Difluoro-3-(morpholin-4-yl)propan-1-ol
• CAS No: 1314398-32-7
• MF: C₇H₁₃F₂NO₂
• MW: 181.1804292202
• MDL: MFCD20483315
• CID: 5149113
• PubChem ID: 67321798
• Update Time: 2025-10-20

2,2-Difluoro-3-(morpholin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(morpholin-4-yl)propan-1-ol
• 2,2-difluoro-3-morpholinopropan-1-ol
• 2,2-Difluoro-3-(morpholin-4-yl)propan-1-ol

• MDL： MFCD20483315
• Inchi： 1S/C7H13F2NO2/c8-7(9,6-11)5-10-1-3-12-4-2-10/h11H,1-6H2
• InChI Key： RXAACRDKYAPCFI-UHFFFAOYSA-N
• SMILES： FC(CO)(CN1CCOCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• XLogP3: -0.1
• Topological Polar Surface Area: 32.7

Additional information on 2,2-Difluoro-3-(morpholin-4-yl)propan-1-ol

Comprehensive Overview of 2,2-Difluoro-3-(morpholin-4-yl)propan-1-ol (CAS No. 1314398-32-7): Properties, Applications, and Industry Relevance

2,2-Difluoro-3-(morpholin-4-yl)propan-1-ol (CAS No. 1314398-32-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both morpholine and difluoro moieties in its backbone makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors where fluorine substitution enhances binding affinity and metabolic stability.

In recent years, the demand for fluorinated building blocks like 2,2-Difluoro-3-(morpholin-4-yl)propan-1-ol has surged, driven by the pharmaceutical industry's focus on precision medicine and small-molecule therapeutics. A 2023 market analysis highlighted that fluorinated compounds account for over 30% of FDA-approved drugs, underscoring the relevance of this chemical in modern medicinal chemistry. Its CAS No. 1314398-32-7 is frequently searched in patent databases, reflecting its commercial value.

The compound's physicochemical properties—such as its moderate polarity (logP ~0.5) and hydrogen-bonding capacity—make it suitable for structure-activity relationship (SAR) studies. Computational chemists often utilize molecular docking simulations to predict interactions between derivatives of 2,2-Difluoro-3-(morpholin-4-yl)propan-1-ol and biological targets. These studies align with the growing interest in AI-driven drug design, a hot topic in 2024.

Beyond pharmaceuticals, CAS No. 1314398-32-7 finds niche applications in material science, particularly in designing fluorinated polymers with enhanced thermal stability. Its morpholine ring contributes to solubility in aqueous systems, a feature exploited in formulation chemistry. Sustainability-conscious manufacturers also evaluate its role in green chemistry workflows, as fluorine incorporation can reduce dosage requirements in end-products.

Analytical characterization of 2,2-Difluoro-3-(morpholin-4-yl)propan-1-ol typically involves NMR spectroscopy (notably ¹⁹F-NMR) and mass spectrometry. These techniques are critical for quality control, especially given the compound's use in high-throughput screening libraries. Recent publications emphasize its compatibility with click chemistry reactions, expanding its utility in bioconjugation applications.

From a regulatory perspective, CAS No. 1314398-32-7 is not classified as hazardous under major chemical inventories, facilitating its global trade. However, researchers must adhere to REACH and GMP guidelines when handling it in GMP-certified facilities. This aligns with industry trends toward stricter quality-by-design (QbD) protocols in chemical manufacturing.

Future prospects for 2,2-Difluoro-3-(morpholin-4-yl)propan-1-ol include its potential in proteolysis-targeting chimeras (PROTACs), an emerging therapeutic modality. Its ability to serve as a linker moiety in bifunctional molecules positions it as a candidate for next-generation drug discovery platforms—a subject dominating scientific conferences in 2024.